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Compound of Interest

Compound Name: cis-Verbenol

Cat. No.: B083679 Get Quote

An In-depth Technical Guide to cis-Verbenol

This technical guide provides a comprehensive overview of cis-verbenol, a bicyclic

monoterpenoid alcohol. It is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical properties, biological activities, and

relevant experimental protocols.

Chemical and Physical Properties
cis-Verbenol is a naturally occurring compound found in various plants, including the essential

oils of spearmint and juniper berries.[1] It exists as different stereoisomers, each with a unique

CAS number. The general molecular formula for cis-verbenol is C₁₀H₁₆O.[2][3][4][5]

Table 1: Chemical Identifiers for cis-Verbenol and its Stereoisomers

Isomer/Mixture CAS Number Molecular Formula
Molecular Weight (
g/mol )

cis-Verbenol

(unspecified)
473-67-6 C₁₀H₁₆O 152.23

(S)-cis-Verbenol 18881-04-4 C₁₀H₁₆O 152.23[4][5][6][7]

(+)-cis-Verbenol 13040-03-4 C₁₀H₁₆O 152.2334[3][8]
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Table 2: Physical Properties of (S)-cis-Verbenol

Property Value

Physical Form White to pale yellow crystals[6]

Melting Point 62-65 °C[4][7]

Odor Fresh pine, ozone[1]

Biological Activity and Therapeutic Potential
cis-Verbenol has demonstrated a range of biological activities, making it a compound of

interest for therapeutic applications. Its primary activities include anti-inflammatory, anti-

ischemic, and neuroprotective effects.

Anti-inflammatory and Anti-ischemic Activity
(S)-cis-verbenol has been shown to possess potent anti-inflammatory and anti-ischemic

properties.[6] Studies indicate that it can reduce cerebral ischemic injury and prevent neuronal

cell death caused by oxygen-glucose deprivation.[5][6][7] The mechanism of action is linked to

its ability to reduce the expression of pro-inflammatory cytokines and decrease levels of

reactive oxygen species (ROS).[5][6]

Neuroprotective Effects
The neuroprotective potential of cis-verbenol is associated with its antioxidant and anti-

inflammatory actions.[6] By mitigating oxidative stress and inflammation in the brain, cis-
verbenol may offer therapeutic benefits for neurodegenerative diseases.[9][10][11][12]

Insect Pheromone
In addition to its therapeutic potential, cis-verbenol is a well-known insect pheromone.[2] It

plays a role in the chemical communication of several bark beetle species, such as those of the

genus Ips.[13][14]

Experimental Protocols
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This section details methodologies for key experiments related to the synthesis, analysis, and

biological evaluation of cis-verbenol.

Synthesis of cis-Verbenol
A common method for the synthesis of cis-verbenol involves the reduction of verbenone.[15]

Protocol: Reduction of Verbenone to cis-Verbenol[15]

Reactants: Verbenone, sodium borohydride, and a cerium salt (e.g., cerium nitrate).

Solvent: A hydroxyl-containing solvent such as aqueous ethanol or isopropanol.

Molar Ratio: The molar ratio of verbenone:sodium borohydride:cerium salt is typically 1:(0.5-

1.5):(0.1-1.0).

Temperature: The reaction is carried out at a temperature below 0°C to enhance the

selectivity for cis-verbenol.

Procedure:

Dissolve verbenone in the chosen solvent.

Cool the solution to below 0°C.

Add a solution of sodium borohydride and the cerium salt to the verbenone solution while

maintaining the low temperature.

Monitor the reaction progress using a suitable analytical technique (e.g., thin-layer

chromatography).

Upon completion, quench the reaction and extract the product.

Purify the crude product, for example, by recrystallization from hexane, to obtain pure cis-
verbenol.

Analysis of cis-Verbenol by Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is a standard technique for the identification and quantification of cis-verbenol in
various matrices, including essential oils and biological samples.[16][17][18][19][20][21]

General GC-MS Protocol[17][18]

Sample Preparation: Dissolve the sample containing cis-verbenol in a suitable solvent (e.g.,

hexane).

GC Column: Use a capillary column suitable for terpene analysis, such as a DB-5 or HP-

5MS.

Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

Injection: Inject the sample into the GC system in split or splitless mode.

Oven Temperature Program: A typical temperature program starts at a low temperature (e.g.,

60°C), holds for a few minutes, and then ramps up to a higher temperature (e.g., 240°C) to

separate the components of the sample.

Mass Spectrometer: Operate the mass spectrometer in electron ionization (EI) mode.

Data Analysis: Identify cis-verbenol by comparing its retention time and mass spectrum with

that of a known standard and by searching mass spectral libraries.

Cytotoxicity Assay
To evaluate the potential toxicity of cis-verbenol on cells, a cytotoxicity assay can be

performed.[22][23][24][25]

General Cytotoxicity Assay Protocol[22][23]

Cell Culture: Plate cells in a 96-well plate at a suitable density and allow them to adhere

overnight.

Compound Treatment: Prepare serial dilutions of cis-verbenol in the cell culture medium.

Remove the old medium from the cells and add the medium containing different

concentrations of cis-verbenol. Include a vehicle control (medium with the solvent used to

dissolve cis-verbenol) and a positive control for cytotoxicity.
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Incubation: Incubate the cells with the compound for a specific period (e.g., 24, 48, or 72

hours).

Assay: Perform a cytotoxicity assay, such as an MTT, LDH, or CellTiter-Glo® assay,

according to the manufacturer's instructions. These assays measure cell viability, membrane

integrity, or metabolic activity, respectively.

Data Analysis: Measure the signal (e.g., absorbance or luminescence) using a plate reader.

Calculate the percentage of cell viability for each concentration of cis-verbenol relative to

the vehicle control.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the proposed mechanism of action for cis-verbenol's anti-

inflammatory and neuroprotective effects, as well as a typical experimental workflow.
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Proposed Anti-inflammatory and Neuroprotective Mechanism of cis-Verbenol
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Experimental Workflow for GC-MS Analysis of cis-Verbenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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